Cas no 34417-79-3 (1,4-Benzenediol, 2-bromo-5,6-dimethoxy-3-methyl-)

• Product Name: 1,4-Benzenediol, 2-bromo-5,6-dimethoxy-3-methyl-
• CAS No: 34417-79-3
• MF: C₉H₁₁BrO₄
• MW: 263.085242509842
• CID: 1463422
• PubChem ID: 12721553
• Update Time: 2025-04-20

1,4-Benzenediol, 2-bromo-5,6-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-bromo-5,6-dimethoxy-3-methyl-
• 2-bromo-5,6-dimethoxy-3-methylbenzene-1,4-diol
• 34417-79-3
• 2,3-dimethoxy-5-methyl-6-bromohydroquinone
• DTXSID30508064
• SCHEMBL3910487
• XDEHJBMWKOQGKG-UHFFFAOYSA-N

• Inchi： 1S/C9H11BrO4/c1-4-5(10)7(12)9(14-3)8(13-2)6(4)11/h11-12H,1-3H3
• InChI Key： XDEHJBMWKOQGKG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(=C1C)O)OC)OC)O

Computed Properties

• Exact Mass: 261.98403
• Monoisotopic Mass: 261.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92